Cas no 1867282-47-0 ((3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid)

• Product Name: (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid
• CAS No: 1867282-47-0
• MF: C₁₄H₁₃IN₂O₄S
• MW: 432.233494520187
• CID: 6271780
• PubChem ID: 165525280
• Update Time: 2025-07-18

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1287898
• 1867282-47-0
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid

• Inchi： 1S/C14H13IN2O4S/c15-11-7-16-13(22-11)10(6-12(18)19)17-14(20)21-8-9-4-2-1-3-5-9/h1-5,7,10H,6,8H2,(H,17,20)(H,18,19)/t10-/m1/s1
• InChI Key： XDWISORFUQKRNU-SNVBAGLBSA-N
• SMILES： IC1=CN=C([C@@H](CC(=O)O)NC(=O)OCC2C=CC=CC=2)S1

Computed Properties

• Exact Mass: 431.96408g/mol
• Monoisotopic Mass: 431.96408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Additional information on (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid (CAS No. 1867282-47-0)

The compound (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid (CAS No. 1867282-47-0) is a specialized chiral molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a 5-iodo-1,3-thiazole moiety and a benzyloxycarbonyl (Cbz) protected amino group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzyme inhibitors and modulating protein-protein interactions.

In recent years, the demand for iodo-thiazole derivatives has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecules for cancer therapeutics and antiviral agents. The presence of the iodine atom in the thiazole ring enhances the compound's reactivity, enabling precise modifications for structure-activity relationship (SAR) studies. This aligns with the growing trend of fragment-based drug design, where small molecular fragments like this compound serve as building blocks for larger, more potent drugs.

Another area of interest is the compound's chiral center, which is critical for enantioselective synthesis. As the pharmaceutical industry increasingly prioritizes stereochemically pure compounds to reduce off-target effects, (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid offers a strategic advantage. Its Cbz-protected amino group ensures stability during synthetic transformations while allowing for selective deprotection when needed. This feature is particularly valuable in peptide mimetics and prodrug development, where controlled release mechanisms are essential.

From a synthetic chemistry perspective, this compound is often explored in click chemistry and bioorthogonal reactions, which are hot topics in chemical biology. Its thiazole ring can participate in cycloaddition reactions, making it a candidate for labeling biomolecules or constructing heterocyclic scaffolds. Additionally, the carboxylic acid functionality provides a handle for further derivatization, such as amide bond formation or esterification, broadening its utility in combinatorial chemistry.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some halogenated compounds, the iodo-thiazole derivative is designed for minimal environmental persistence, addressing concerns about green chemistry and sustainable synthesis. Researchers are actively investigating its biodegradability and toxicity profile to ensure compliance with REACH and other regulatory frameworks. This focus on safety and sustainability resonates with the broader shift toward eco-friendly pharmaceuticals.

In summary, (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-iodo-1,3-thiazol-2-yl)propanoic acid (CAS No. 1867282-47-0) is a multifaceted compound with applications spanning drug discovery, chemical biology, and sustainable chemistry. Its structural features, including the iodo-thiazole core and chiral center, position it as a key player in modern synthetic strategies. As research continues to uncover its potential, this compound is poised to contribute significantly to advancements in precision medicine and targeted therapies.